Cas no 1806020-45-0 (Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate)

• Product Name: Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate
• CAS No: 1806020-45-0
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• CID: 4805522
• Update Time: 2025-05-20

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate

• Inchi： 1S/C11H11ClF3NO2/c1-2-18-9(17)3-6-7(4-12)8(10(13)14)5-16-11(6)15/h5,10H,2-4H2,1H3
• InChI Key： SDDLJPSNYFZUQJ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CN=C(C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS No. 1806020-45-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS No. 1806020-45-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its role as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and difluoromethyl substituents makes it particularly valuable for constructing complex molecular frameworks, which are often essential for achieving high efficacy and selectivity in drug development.

The Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate molecule exhibits a pyridine core, which is a fundamental scaffold in medicinal chemistry. Pyridine derivatives are widely recognized for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The specific arrangement of functional groups on this scaffold allows for fine-tuning of the compound's biological profile, making it an attractive building block for drug discovery initiatives.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of difluoromethyl groups into drug candidates has been particularly noteworthy, as these groups can significantly influence the binding affinity and duration of action of a drug. The compound in question, with its difluoromethyl moiety at the 5-position of the pyridine ring, exemplifies this trend and underscores its potential utility in developing next-generation therapeutics.

The chloromethyl group at the 4-position of the pyridine ring adds another layer of functionality to Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate. This group is particularly useful for further derivatization through nucleophilic substitution reactions, enabling the construction of a wide array of heterocyclic compounds. Such derivatization strategies are often employed to optimize pharmacological properties, such as solubility, bioavailability, and target specificity.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate. For instance, transition-metal-catalyzed cross-coupling reactions have been increasingly utilized to introduce additional functional groups into this scaffold with high efficiency and selectivity. These techniques have opened up new avenues for generating novel drug candidates with tailored biological activities.

The compound's relevance extends beyond academic research; it has found practical applications in industrial settings where complex molecule synthesis is paramount. Its use in multi-step synthetic routes has been instrumental in producing lead compounds that have advanced into clinical trials. The ability to efficiently incorporate Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate into these pathways underscores its importance as a pharmaceutical intermediate.

The demand for high-quality intermediates like Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate continues to grow as the pharmaceutical landscape evolves. Companies specializing in custom synthesis are increasingly focusing on providing scalable and cost-effective solutions for integrating such key intermediates into larger synthetic frameworks. This trend reflects the broader industry shift towards precision chemistry, where each synthetic step is meticulously designed to optimize the final product's quality and performance.

In conclusion, Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS No. 1806020-45-0) stands out as a critical component in modern pharmaceutical synthesis. Its unique structural attributes and functional groups make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutics. As research progresses and new synthetic techniques emerge, the compound's role is expected to expand further, solidifying its position as a cornerstone in drug discovery efforts.